3-O-(2-Aminoethyl)-25-hydroxyvitamin D3
3-O-(2-Aminoethyl)-25-hydroxyvitamin D3
Brand Name:
Vulcanchem
CAS No.:
163018-26-6
VCID:
VC0196356
InChI:
InChI=1S/C30H51NO2/c1-22-11-14-26(33-20-8-19-31)21-25(22)13-12-24-10-7-18-30(5)27(15-16-28(24)30)23(2)9-6-17-29(3,4)32/h12-13,23,26-28,32H,1,6-11,14-21,31H2,2-5H3/b24-12+,25-13-/t23-,26+,27-,28+,30-/m1/s1
SMILES:
CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OCCCN)C
Molecular Formula:
C30H51NO2
Molecular Weight:
457.7 g/mol
3-O-(2-Aminoethyl)-25-hydroxyvitamin D3
CAS No.: 163018-26-6
VCID: VC0196356
Molecular Formula: C30H51NO2
Molecular Weight: 457.7 g/mol
Purity: >98%
* For research use only. Not for human or veterinary use.
| CAS No. | 163018-26-6 |
|---|---|
| Product Name | 3-O-(2-Aminoethyl)-25-hydroxyvitamin D3 |
| Molecular Formula | C30H51NO2 |
| Molecular Weight | 457.7 g/mol |
| IUPAC Name | (6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-(3-aminopropoxy)-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptan-2-ol |
| Standard InChI | InChI=1S/C30H51NO2/c1-22-11-14-26(33-20-8-19-31)21-25(22)13-12-24-10-7-18-30(5)27(15-16-28(24)30)23(2)9-6-17-29(3,4)32/h12-13,23,26-28,32H,1,6-11,14-21,31H2,2-5H3/b24-12+,25-13-/t23-,26+,27-,28+,30-/m1/s1 |
| Standard InChIKey | RAIPMHBURQASRR-BAUWAPLESA-N |
| SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OCCCN)C |
| Canonical SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OCCCN)C |
| Purity | >98% |
| Synonyms | 3'-O-Aminopropyl-25-hydroxyvitamin D3; (5Z,7E)-(3S)-3-(3'-O-amino-propyl)-9,10-seco-5,7,10(19)-cholestatriene-3,25-triol |
| PubChem Compound | 12020395 |
| Last Modified | Aug 15 2023 |
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